2373-76-4(2-Methylcinnamic Acid),M1295,A4948

2-Methylcinnamic Acid Properties

Names and Identifiers

- o-Methylcinnamic acid
- (2E)-3-(2-Methylphenyl)acrylic acid
- 2-METHYLCINNAMIC ACID
- 2-Methylcinnamic Acid, Predominantly Trans
- 3-(2-methylphenyl)-2-Propenoic acid
- METHYLCINNAMIC ACID,2-(RG)
- 2-Methylciamic acid
- 3-(o-Tolyl)acrylic acid
- 3-O-TOLYL-ACRYLIC ACID
- 5-Bromovaniline
- METHYLCINNAMIC ACID,2
- RARECHEM BK HC T303
- trans-2-methyl-cinnamic acid
- Cinnamicacid, o-methyl- (6CI,7CI,8CI)
- 3-(2-Methylphenyl)acrylic acid
- NSC 99069
- 2E)-3-(2-Methylphenyl)acrylic acid
- (E)-3-(2-Methylphenyl)-2-propenoic acid
- (E)-3-o-tolylacrylic acid
- (E)-3-(o-Tolyl)acrylic acid
- (2E)-3-(2-methylphenyl)prop-2-enoic acid
- (E)-3-(2-methylphenyl)prop-2-enoic acid
- 2-Methylcinnamicacid
- PubChem8211
- 2-Methylcinnamic acid
- trans-2-methylcinnamic acid
- M1295
- MS-8968
- Z2417574586
- (E)-3-o-tolyl-acrylic acid
- NSC-99069
- (2E)-3-(2-methylphenyl)acrylic acid
- InChI=1/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
- LS-13764
- AI-942/25034752
- 939-57-1
- CHEBI:181430
- MFCD00016841
- 3-(2-methylphenyl)prop-2-enoic acid
- 2373-76-4
- A4948
- 2-Methylcinnamic acid, predominantly trans, 99%
- RSWBWHPZXKLUEX-VOTSOKGWSA-N
- CHEMBL1771751
- BB 0262416
- EINECS 219-150-5
- NoName_96
- EN300-11132
- SCHEMBL78555
- RSWBWHPZXKLUEX-VOTSOKGWSA-
- NS00048766
- 2-Propenoic acid, 3-(2-methylphenyl)-
- (E)-3-(o-Tolyl)acrylicacid
- Q-101986
- DTXSID80901046
- AKOS000263552
- ETHYL4-(TERT-BUTOXYCARBONYLAMINO)BENZOATE
- F2121-0050
- NSC99069
- CS-0152965
- EN300-832915
- 2-Methylcinnamic acid, predominantly trans
- A845157
- 3-(2-methylphenyl)acrylic acid
- METHYLCINNAMIC ACID,2-
- 2-METHYLCINNAMIC ACID, 99%, PREDOMINANTL Y TRANS
- 2-Methylcinnamicacid,98+%
- (2E)-3-(2-Methylphenyl)-2-propenoic acid
- BBL013455
- STK402256
- ALBB-007550
- +Expand
- MDL： MFCD00016841
- InChIKey： RSWBWHPZXKLUEX-VOTSOKGWSA-N
- Inchi： 1S/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
- SMILES： O([H])C(/C(/[H])=C(\[H])/C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O
- BRN： 2500607

Computed Properties

Exact Mass: 162.06800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 162.068
Heavy Atom Count: 12
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 2.09280
PSA: 37.30000
Refractive Index: 1.5766 (estimate)
Boiling Point: 228.88°C (rough estimate)
Melting Point: 175.0 to 178.0 deg-C
Flash Point: 199.3℃
Solubility: 在甲醇中几乎透明
Color/Form: Crystalline powder
Solubility: Not determined
pka: 4.5(at 25℃)
Density: 1.0281 (rough estimate)

2-Methylcinnamic Acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： R36/37/38
Signal Word：Warning
HazardClass：IRRITANT

2-Methylcinnamic Acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methylcinnamic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I5R-1g	3-(o-Tolyl)acrylic acid	2373-76-4	98% predominantly trans	1g	$7.00	2024-05-23
A2B Chem LLC	AB62703-1g	2-Methylcinnamic acid	2373-76-4	98% predominantly trans	1g	$6.00	2024-04-20
Aaron	AR003IE3-1g	3-(o-Tolyl)acrylic acid	2373-76-4	98%	1g	$5.00
abcr	AB117867-1 g	2-Methylcinnamic acid; 98%	2373-76-4		1 g	€61.80	2023-07-20
Alichem	A019139020-100g	3-(o-Tolyl)acrylic acid	2373-76-4	97%	100g	$199.28	2023-09-02
Ambeed	A105172-1g	2-Methylcinnamic acid	2373-76-4	98% predominantly trans	1g	$8.0
Apollo Scientific	OR350264-25g	2-Methylcinnamic Acid, Predominantly trans	2373-76-4		25g	£135.00	2023-09-02
Crysdot LLC	CD12093085-500g	3-(o-Tolyl)acrylic acid	2373-76-4	97%	500g	$746	2024-07-24
eNovation Chemicals LLC	D911231-25g	2-Methylcinnamic Acid, Predominantly trans	2373-76-4	>97%	25g	$180	2022-06-06
FUJIFILM	320-58041-5g	2-Methylcinnamic Acid	2373-76-4		5g	JPY 6300	2023-09-15

2-Methylcinnamic Acid Synthesis

Synthetic Circuit 1

22888-51-3

2373-76-4

80126-54-1

Reaction Conditions

1.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ; 16 h, pH 8.8, 30 °C
1.2 Reagents: Methanol

Reference

Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum

Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Synthetic Circuit 2

5463-90-1

2373-76-4

80126-54-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 4 h, reflux
2.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ; 16 h, pH 8.8, 30 °C
2.2 Reagents: Methanol

Reference

Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum

Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Synthetic Circuit 3

5440-53-9

2373-76-4

80126-54-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 - 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, -10 °C
1.3 Solvents: Toluene ; 16 - 24 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 4 h, reflux
3.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ; 16 h, pH 8.8, 30 °C
3.2 Reagents: Methanol

Reference

Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum

Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

2-Methylcinnamic Acid Raw materials

2-Methylcinnamic Acid Preparation Products

2-Methylcinnamic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2373-76-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Wuhan LANDMARK Aromatic co.，Ltd

Audited Supplier

(CAS:2373-76-4)

MR./MRS.:LI MAO

Phone:18627177625

Email:1600394732@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2373-76-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:2373-76-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

2-Methylcinnamic Acid Related Literature

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Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
3. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
4. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
5. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347
6. Front cover

New J. Chem., 2014,38, 2709-2709
7. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
8. Fast and highly sensitive humidity sensors based on NaNbO3 nanofibers†

Youdong Zhang,Xumin Pan,Zhao Wang,Yongming Hu,Xiaoyuan Zhou,Zhenglong Hu,Haoshuang Gu RSC Adv., 2015,5, 20453-20458
9. Foods and drugs analysis

Analyst, 1906,31, 299-304
10. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 2373-76-4 (2-Methylcinnamic Acid)

2-Methylcinnamic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methylcinnamic Acid Security Information

2-Methylcinnamic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Methylcinnamic Acid Price

2-Methylcinnamic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

2-Methylcinnamic Acid Raw materials

2-Methylcinnamic Acid Preparation Products

2-Methylcinnamic Acid Suppliers

2-Methylcinnamic Acid Related Literature

Related Categories

2373-76-4 (2-Methylcinnamic Acid) Related Products